4-tert-Butyl-benzamidine

• IUPAC Name: 4-tert-butylbenzenecarboximidamide
• InChI: InChI=1S/C11H16N2/c1-11(2,3)9-6-4-8(5-7-9)10(12)13/h4-7H,1-3H3,(H3,12,13)
• InChI Key: NFNSHLXROFMSCN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=N)N
• Molecular Formula: C11H16N2
• DSSTOX Substance ID: DTXSID00401038
• Molecular Weight: 176.26 g/mol
• CAS No.: 125772-42-1

Description

4-tert-Butyl-benzamidine is a useful research compound. Its molecular formula is C11H16N2 and its molecular weight is 176.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

Environmental Occurrence and Human Exposure

• Synthetic phenolic antioxidants, including compounds like 2,6-di-tert-butyl-4-methylphenol (BHT) and 2,4-di-tert-butyl-phenol (DBP), which share structural similarities with 4-tert-Butyl-benzamidine, have been detected in various environmental matrices and human tissues. These studies suggest potential environmental and health impacts due to the widespread use of these compounds in industrial and consumer products (Runzeng Liu & S. Mabury, 2020).

Applications in Synthesis

• Chiral sulfinamides, including tert-butanesulfinamide, have been extensively used as chiral auxiliaries in the stereoselective synthesis of amines and their derivatives, showcasing the importance of tert-butyl substituted compounds in facilitating the synthesis of structurally diverse N-heterocycles. This review highlights the broad applicability of such methodologies to access various natural products and therapeutically relevant compounds (R. Philip et al., 2020).

Potential Pharmacological Activities

• The review of competitive, small-molecule inhibitors of coagulation factor Xa includes discussions on the design and pharmacological characterization of benzamidine derivatives, illustrating the potential of this compound analogs in developing antithrombotic therapies (H. Pauls, W. R. Ewing, & Y. M. Choi-Sledeski, 2001).

Environmental Degradation and Toxicity

• The degradation of acetaminophen by advanced oxidation processes, which might involve by-products related to benzamidine derivatives, highlights the importance of understanding the degradation pathways, by-products, and their biotoxicity for environmental safety and pollution control (Mohammad Qutob et al., 2022).

Future Directions

While specific future directions for “4-tert-Butyl-benzamidine” are not mentioned in the literature, research into related compounds and their applications in various fields continues to be a promising area of study.